1-(2,2-Difluoroethyl)-1-propan-2-ylurea

• IUPAC Name: 1-(2,2-difluoroethyl)-1-propan-2-ylurea
• InChI: InChI=1S/C6H12F2N2O/c1-4(2)10(6(9)11)3-5(7)8/h4-5H,3H2,1-2H3,(H2,9,11)
• InChI Key: PAYZPJVCKQITCQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC(F)F)C(=O)N
• Molecular Formula: C6H12F2N2O
• Molecular Weight: 166.17 g/mol

Description

1-(2,2-Difluoroethyl)-1-propan-2-ylurea is a fluorinated urea derivative characterized by a difluoroethyl group (-CH₂CF₂-) attached to a propan-2-yl (isopropyl) group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,2-Difluoroethyl)-1-propan-2-ylurea typically involves the reaction of 2,2-difluoroethylamine with isopropyl isocyanate under controlled conditions. The reaction is carried out in an inert solvent such as dichloromethane or tetrahydrofuran, at temperatures ranging from 0°C to room temperature. The reaction proceeds via nucleophilic addition of the amine to the isocyanate, followed by cyclization to form the urea derivative .

Industrial Production Methods

Industrial production of 1-(2,2-Difluoroethyl)-1-propan-2-ylurea may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

1-(2,2-Difluoroethyl)-1-propan-2-ylurea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The difluoroethyl group can undergo nucleophilic substitution reactions with nucleophiles such as thiols, amines, or alcohols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid, potassium permanganate in aqueous solution.

Reduction: Lithium aluminum hydride in ether, sodium borohydride in methanol.

Substitution: Nucleophiles in polar aprotic solvents like dimethyl sulfoxide or acetonitrile.

Major Products

Oxidation: Formation of difluoroethyl ketones or carboxylic acids.

Reduction: Formation of difluoroethyl alcohols or amines.

Substitution: Formation of substituted difluoroethyl derivatives.

Scientific Research Applications

1-(2,2-Difluoroethyl)-1-propan-2-ylurea has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or modulator of biological pathways.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 1-(2,2-Difluoroethyl)-1-propan-2-ylurea involves its interaction with specific molecular targets, such as enzymes or receptors. The difluoroethyl group can form hydrogen bonds or electrostatic interactions with active sites, leading to inhibition or modulation of enzyme activity. The urea moiety may also contribute to binding affinity and specificity .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Fluorinated Ureas and Amides

• 1-(2,2-Difluoroethyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrazol-4-amine (CAS: Not specified in evidence): This compound replaces the urea group with an amine but retains the difluoroethyl substituent. The aromatic methoxy group introduces additional lipophilicity .
• 1-(2,4-Difluorophenyl)-2,2-difluoro-2-(5-substituted-pyridin-2-yl)ethanones (Patent: 56813(12)): These ketone derivatives feature a difluoroethyl group linked to aromatic systems. The ketone moiety lacks hydrogen-bond donors, which could limit binding affinity in biological systems compared to urea derivatives. Their synthesis often involves fluorination steps similar to those used for difluoroethanol production .

Compound	Molecular Weight	CAS No.	Key Functional Group	Purity
1-(2,2-Difluoroethyl)-1-propan-2-ylurea	~178.16 (estimated)	Not available	Urea	N/A
1-(2,2-Difluoroethyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrazol-4-amine	244.30	1154649-74-7	Amine	95%
1-(2,4-Difluorophenyl)-2,2-difluoroethanone derivatives	Varies	Not specified	Ketone	N/A

Fluorinated Alcohols and Aromatics

• (2-(1,1-Difluoroethyl)phenyl)methanol (CAS: 1465087-96-0): This benzyl alcohol derivative shares the difluoroethyl motif but replaces urea with a hydroxyl group. Its synthesis may involve nucleophilic fluorination, akin to methods for 2,2-difluoroethanol .

• 2-(1,1-Difluoroethyl)naphthalene (CAS: 1204296-00-3):
  A fully aromatic compound with a difluoroethyl substituent, this structure lacks polar functional groups, resulting in high hydrophobicity. Such compounds are typically used in materials science rather than pharmaceuticals .

Fluorinated Amines and Salts

• 2-Fluoro-1,1-dimethylethylamine hydrochloride (CAS: 112433-51-9): This monofluoroamine salt highlights the impact of fluorine on basicity. The electron-withdrawing fluorine atom reduces amine basicity, which could contrast with the urea group’s neutral hydrogen-bonding behavior in the target compound .